tert-butyl 4-(4-methoxyanilino)tetrahydro-1(2H)-pyridinecarboxylate
Cat. No. B1333382
Key on ui cas rn:
306934-84-9
M. Wt: 306.4 g/mol
InChI Key: ZSUFBKHEFBKBDJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06867221B2
Procedure details
1-(tert-Butoxycarbonyl)-4-piperidone (116 g) and p-anisidine (68.3 g) were condensed in the same manner as described in Preparation Example 37 to give the title compound.
Name
Identifiers
|
REACTION_CXSMILES
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[C:1]([O:5][C:6]([N:8]1[CH2:13][CH2:12][C:11](=O)[CH2:10][CH2:9]1)=[O:7])([CH3:4])([CH3:3])[CH3:2].[CH3:15][O:16][C:17]1[CH:22]=[CH:21][C:20]([NH2:23])=[CH:19][CH:18]=1>>[CH3:15][O:16][C:17]1[CH:22]=[CH:21][C:20]([NH:23][CH:11]2[CH2:12][CH2:13][N:8]([C:6]([O:5][C:1]([CH3:4])([CH3:3])[CH3:2])=[O:7])[CH2:9][CH2:10]2)=[CH:19][CH:18]=1
|
Inputs
Step One
|
Name
|
|
|
Quantity
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116 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)(C)OC(=O)N1CCC(CC1)=O
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Step Two
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Name
|
|
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Quantity
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68.3 g
|
|
Type
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reactant
|
|
Smiles
|
COC1=CC=C(C=C1)N
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Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
condensed in the same manner
|
CUSTOM
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Type
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CUSTOM
|
|
Details
|
as described in Preparation Example 37
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Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
|
COC1=CC=C(C=C1)NC1CCN(CC1)C(=O)OC(C)(C)C
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Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
